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Kinase Inhibition Profile (IC50 Values)

The table below summarizes the half-maximal inhibitory concentration (IC50) values of Ilorasertib for its

key kinase targets, which illustrate its potency and multi-targeted nature.

Kinase Target
Biochemical IC50
(nM)

Cellular IC50 (nM)

Aurora Kinase
C

1 [1] [2] [3] 13 [4]

Aurora Kinase
B

7 [1] [2] [3] 13 (autophosphorylation), 21 (Histone H3
phosphorylation) [4]

Aurora Kinase
A

120 [1] [2] [3] 189 [4]

VEGFR1 (Flt1) 1 [1] [5] [4] 0.3 [4]

VEGFR2 (KDR) 2 [1] [3] [4] 5 [4]

VEGFR3 (Flt4) 43 [1] [3] [4] 2 [4]

PDGFRβ 3-13 [1] [4] 11 [4]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548704?utm_src=pdf-body
https://www.smolecule.com/products/s548704?utm_src=pdf-interest
https://www.smolecule.com/products/s548704?utm_src=pdf-body
https://www.targetmol.com/compound/Ilorasertib
https://www.invivochem.com/ilorasertib.html
https://www.medchemexpress.com/ABT-348.html?srsltid=AfmBOork-g_I6Dioimi41uFRiIr5IuO2KtFcZbFFIb4wFSmwCzzgMWwK
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.targetmol.com/compound/Ilorasertib
https://www.invivochem.com/ilorasertib.html
https://www.medchemexpress.com/ABT-348.html?srsltid=AfmBOork-g_I6Dioimi41uFRiIr5IuO2KtFcZbFFIb4wFSmwCzzgMWwK
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.targetmol.com/compound/Ilorasertib
https://www.invivochem.com/ilorasertib.html
https://www.medchemexpress.com/ABT-348.html?srsltid=AfmBOork-g_I6Dioimi41uFRiIr5IuO2KtFcZbFFIb4wFSmwCzzgMWwK
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.targetmol.com/compound/Ilorasertib
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=biology&ligandId=9914
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.targetmol.com/compound/Ilorasertib
https://www.medchemexpress.com/ABT-348.html?srsltid=AfmBOork-g_I6Dioimi41uFRiIr5IuO2KtFcZbFFIb4wFSmwCzzgMWwK
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.targetmol.com/compound/Ilorasertib
https://www.medchemexpress.com/ABT-348.html?srsltid=AfmBOork-g_I6Dioimi41uFRiIr5IuO2KtFcZbFFIb4wFSmwCzzgMWwK
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.targetmol.com/compound/Ilorasertib
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931107/
https://www.smolecule.com/products/s548704?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Kinase Target
Biochemical IC50
(nM)

Cellular IC50 (nM)

PDGFRα 11 [2] [3] [4] 16 [4]

FLT3 1 [1] [3] [5] 2 [4]

CSF1R 3 [1] [3] [5] 3 [4]

c-KIT 20 [1] [3] [5] 45 [4]

Key Experimental Protocols

The IC50 data is derived from standardized experimental methods. Here are the protocols for key assays

from the research:

Biochemical Kinase Assays: Inhibition of kinase activity was measured in a homogeneous time-
resolved fluorescence (HTRF) format using 1 mM ATP. This assay determines the compound's

direct potency against the purified kinase enzyme [4].
Cellular Autophosphorylation Assays: For Aurora kinases A, B, and C, inhibition was measured in

nocodazole-arrested HeLa cells by Western analysis using phospho-specific antibodies. This
confirms the drug's ability to inhibit its targets in a cellular context [4].

Cellular Proliferation Assays: Antiproliferative activity was tested on various cancer cell lines. Cells
were treated with Ilorasertib, and viability was measured using reagents like Cell Titer-Glo to

determine the concentration that inhibits 50% of cell growth [1].

Mechanism of Action and Signaling Pathways

Ilorasertib's anti-cancer activity stems from its simultaneous inhibition of several critical signaling pathways

involved in cell division and tumor growth. The following diagram illustrates its core mechanisms.
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Ilorasertib simultaneously inhibits kinases in mitosis, angiogenesis, and stromal signaling pathways to exert

anti-tumor effects.

Clinical Translation and Findings

Research progressed to Phase 1 clinical trials, which provided insights into its application in humans.

Clinical Dosing: In a phase 1 trial for hematologic malignancies, the recommended phase 2 oral

monotherapy doses were 540 mg once weekly and 480 mg twice weekly (28-day cycle) [6].
Pharmacodynamics: Clinical studies confirmed that Ilorasertib engages its intended targets.

However, maximum inhibition of VEGFR2 was achieved at lower doses and exposures than those
required for robust Aurora B inhibition in tissue [7].

Safety Profile: The most frequent grade 3/4 adverse events in trials included hypertension (28.8%),
hypokalemia (15.4%), anemia (13.5%), and hypophosphatemia (11.5%) [6]. Dose-limiting toxicities

were predominantly related to VEGFR inhibition [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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